Cas no 1058492-28-6 (1-methyl-2-oxo-N-[2-(thiophen-3-yl)ethyl]-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-[2-(thiophen-3-yl)ethyl]-1,2-dihydropyridine-3-carboxamide
• CAS No: 1058492-28-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5757673
• PubChem ID: 25854177
• Update Time: 2025-05-23

1-methyl-2-oxo-N-[2-(thiophen-3-yl)ethyl]-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-[2-(thiophen-3-yl)ethyl]-1,2-dihydropyridine-3-carboxamide
• 1058492-28-6
• F5103-0220
• VU0635864-1
• 1-methyl-2-oxo-N-(2-thiophen-3-ylethyl)pyridine-3-carboxamide
• 1-methyl-2-oxo-N-(2-(thiophen-3-yl)ethyl)-1,2-dihydropyridine-3-carboxamide
• AKOS024498486

• Inchi： 1S/C13H14N2O2S/c1-15-7-2-3-11(13(15)17)12(16)14-6-4-10-5-8-18-9-10/h2-3,5,7-9H,4,6H2,1H3,(H,14,16)
• InChI Key： FBUCNZCPORLOBG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCNC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 1-methyl-2-oxo-N-[2-(thiophen-3-yl)ethyl]-1,2-dihydropyridine-3-carboxamide

1-Methyl-2-Oxo-N-[2-(Thiophen-3-Yl)Ethyl]-1,2-Dihydropyridine-3-Carboxamide (CAS No. 1058492-28-6)

1-Methyl-2-Oxo-N-[2-(Thiophen-3-Yl)Ethyl]-1,2-Dihydropyridine-3-Carboxamide, commonly referred to by its CAS number 1058492-28-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their structural versatility and potential applications in drug design. The molecule features a dihydropyridine ring system, a thiophene moiety, and an amide functional group, making it a unique candidate for various chemical and biological studies.

The synthesis of this compound involves a series of carefully designed reactions, including coupling reactions and oxidations, to achieve the desired structure. The presence of the thiophene group introduces aromaticity and potential electronic effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic systems in enhancing the bioavailability and pharmacokinetic properties of drugs.

In terms of applications, CAS No. 1058492-28-6 has shown promise in several areas. For instance, its dihydropyridine core is known to interact with calcium channels, a property that has been exploited in the development of antihypertensive agents. Additionally, the thiophene moiety contributes to the molecule's ability to act as a ligand in metalloenzyme inhibition studies, opening avenues for its use in anti-inflammatory and anticancer therapies.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. These studies have revealed that the amide group plays a critical role in hydrogen bonding interactions, which are essential for binding to protein targets. Furthermore, the methyl group attached to the dihydropyridine ring enhances lipophilicity, potentially improving the compound's ability to cross cellular membranes.

The structural uniqueness of 1-Methyl-2-Oxo-N-[2-(Thiophen-3-Yl)Ethyl]-1,2-Dihydropyridine-3-Carboxamide makes it a valuable tool in medicinal chemistry research. Its ability to modulate cellular pathways through precise molecular interactions has positioned it as a lead compound for drug discovery programs targeting cardiovascular diseases and neurodegenerative disorders.

In conclusion, CAS No. 1058492-28-6 represents a significant advancement in the design of bioactive molecules with diverse therapeutic potentials. Its unique combination of structural features and functional groups makes it an ideal candidate for further exploration in both academic and industrial settings.